![molecular formula C20H28ClF3N4O4S B2841957 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-1'-(morpholine-4-sulfonyl)-1,4'-bipiperidine CAS No. 2097938-35-5](/img/structure/B2841957.png)
4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-1'-(morpholine-4-sulfonyl)-1,4'-bipiperidine
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Overview
Description
This compound contains several functional groups including a pyridine ring, a morpholine ring, a sulfonyl group, and a bipiperidine structure . The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.
Synthesis Analysis
While the exact synthesis of this compound is not available, similar compounds are often synthesized through nucleophilic substitution reactions or coupling reactions .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these functional groups. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the functional groups present. For example, the pyridine ring might undergo electrophilic substitution reactions, while the sulfonyl group could be involved in condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyridine ring might contribute to its aromaticity and stability .Scientific Research Applications
- The unique combination of the fluorine atom’s physicochemical properties and the pyridine moiety contributes to the biological activity of TFMP derivatives .
- Researchers believe that the distinctive properties of TFMP contribute to its efficacy in drug development .
- Two veterinary products containing the TFMP moiety have been granted market approval. These compounds play a role in veterinary medicine, demonstrating their versatility beyond crop protection and human health .
- The synthesis of metal-organic frameworks involves TFMP derivatives. These porous materials have applications in gas storage, catalysis, and separation processes .
- A specific derivative, 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-(4-methoxypyridin-2-yl) , has been studied for its antibacterial activity. Researchers aim to simultaneously target both classes of phosphopantetheinyl transferase (PPTase) enzymes to effectively halt bacterial proliferation .
- Researchers have designed and synthesized pyrimidin-4-amine derivatives containing the trifluoromethyl group. These compounds exhibit pesticidal activities, contributing to crop protection .
Agrochemicals and Crop Protection
Pharmaceutical Applications
Veterinary Uses
Metal-Organic Frameworks (MOFs)
Antibacterial Agents
Pesticidal Activities
Mechanism of Action
- Sfp-PPTase catalyzes a post-translational modification essential for bacterial cell viability and virulence .
- Further studies have demonstrated antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Action Environment
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-[4-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxypiperidin-1-yl]piperidin-1-yl]sulfonylmorpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28ClF3N4O4S/c21-18-13-15(20(22,23)24)14-25-19(18)32-17-3-5-26(6-4-17)16-1-7-27(8-2-16)33(29,30)28-9-11-31-12-10-28/h13-14,16-17H,1-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHWYMDONDDWNGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2CCC(CC2)OC3=C(C=C(C=N3)C(F)(F)F)Cl)S(=O)(=O)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28ClF3N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
513.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-1'-(morpholine-4-sulfonyl)-1,4'-bipiperidine |
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